Cas no 851386-27-1 (4,5-Dichloro-6-fluoro-nicotinic acid)

4,5-Dichloro-6-fluoro-nicotinic acid structure
851386-27-1 structure
Product Name:4,5-Dichloro-6-fluoro-nicotinic acid
CAS No:851386-27-1
MF:C6H2Cl2FNO2
MW:209.989983081818
CID:2807638
PubChem ID:12175426
Update Time:2025-04-21

4,5-Dichloro-6-fluoro-nicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylic acid, 4,5-dichloro-6-fluoro-
    • 4,5-Dichloro-6-fluoro-nicotinic acid
    • AKOS015963095
    • DTXSID80479235
    • 851386-27-1
    • Inchi: 1S/C6H2Cl2FNO2/c7-3-2(6(11)12)1-10-5(9)4(3)8/h1H,(H,11,12)
    • InChI Key: QRGANIVSJDGNGS-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(N=CC=1C(=O)O)F)Cl

Computed Properties

  • Exact Mass: 208.9446619g/mol
  • Monoisotopic Mass: 208.9446619g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 50.2Ų
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd